![molecular formula C19H26N4O2 B5574877 4-(3-hydroxy-3-methylbutyl)-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}benzamide](/img/structure/B5574877.png)
4-(3-hydroxy-3-methylbutyl)-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-hydroxy-3-methylbutyl)-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}benzamide is a useful research compound. Its molecular formula is C19H26N4O2 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.20557608 g/mol and the complexity rating of the compound is 414. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Chemistry Applications
- Bischler-Napieralski Reaction: The compound's utility in synthetic chemistry is exemplified by its involvement in the Bischler-Napieralski reaction to synthesize pyrrole derivatives, showcasing its role in creating novel structures (Browne et al., 1981).
Pharmacological Research
- Histone Deacetylase Inhibition: It serves as a precursor in the design and synthesis of histone deacetylase (HDAC) inhibitors, which are critical in cancer research for their role in blocking cancer cell proliferation and inducing apoptosis (Zhou et al., 2008).
Drug Metabolism
- Metabolism Studies: Research on related benzamide derivatives has provided insights into drug metabolism pathways, including N-demethylation and hydroxylation, which are crucial for understanding drug efficacy and safety (Gong et al., 2010).
Development of Analgesic and Anti-inflammatory Agents
- Analgesic and Anti-inflammatory Properties: The synthesis of novel heterocyclic compounds derived from benzamide analogues has shown potential in the development of new analgesic and anti-inflammatory drugs (Abu‐Hashem et al., 2020).
Analytical Chemistry
- Analytical Applications: The compound and its derivatives have been analyzed using nonaqueous capillary electrophoresis, highlighting their importance in quality control and analytical chemistry (Ye et al., 2012).
Optimization of Biological Properties
- Chemical Modification for Enhanced Biological Activity: Studies on the chemical modification of related molecules aim to optimize their biological properties, such as increasing analgesic activity, demonstrating the compound's role in medicinal chemistry (Ukrainets et al., 2015).
Properties
IUPAC Name |
4-(3-hydroxy-3-methylbutyl)-N-methyl-N-[[2-(methylamino)pyrimidin-5-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O2/c1-19(2,25)10-9-14-5-7-16(8-6-14)17(24)23(4)13-15-11-21-18(20-3)22-12-15/h5-8,11-12,25H,9-10,13H2,1-4H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNKVJRIFVHKEGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC1=CC=C(C=C1)C(=O)N(C)CC2=CN=C(N=C2)NC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.